Cas no 621-43-2 (2-(3,4-Diaminophenyl)acetic Acid)

• Product Name: 2-(3,4-Diaminophenyl)acetic Acid
• CAS No: 621-43-2
• Molecular Formula: C₈H₁₀N₂O₂
• Molecular Weight: 166.1772
• MDL: MFCD09842460
• CID: 1636222
• PubChem ID: 431943

2-(3,4-Diaminophenyl)acetic Acid Properties

Names and Identifiers

• (3,4-diaminophenyl)acetic Acid
• CTK8C3069
• AK104065
• tert-Butyl (3,4-diaminophenyl)carbamate
• KB-55574
• (3,4-Diamino-phenyl)-essigsaeure
• (3,4-diamino-phenyl)-carbamic acid tert-butyl ester
• (3,4-diamino-phenyl)-acetic acid
• N-(3,4-Diaminophenyl)carbamic acid,1,1-dimethyl ethyl ester
• tert-butyl 3,4-diaminophenylcarbamate
• ANW-69629
• 3,4-diaminoBenzeneacetic acid
• ACETAMIDE,N-[5-[BIS[2-(ACETYLOXY)ETHYL]AMINO]-2-[(2-CHLORO-5-NITROPHENYL)AZO]PHENYL]-
• BENZENEACETIC ACID, 3,4-DIAMINO-
• 2-(3,4-diaminophenyl)acetic Acid
• 3,4-diaminophenylacetic acid
• LIOBPVZSSVYQSS-UHFFFAOYSA-N
• AB9013
• DB-073057
• 2-(3,4-diaminophenyl)aceticAcid
• AKOS005266502
• A853290
• MFCD09842460
• AS-44937
• EN300-170917
• 621-43-2
• SCHEMBL1000171

• MDL： MFCD09842460
• InChIKey： LIOBPVZSSVYQSS-UHFFFAOYSA-N
• Inchi： 1S/C8H10N2O2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4,9-10H2,(H,11,12)
• SMILES： O([H])C(C([H])([H])C1C([H])=C([H])C(=C(C=1[H])N([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 166.0743
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.074227566g/mol
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 89.3

Experimental Properties

• PSA: 89.34